Cas no 849062-34-6 (2-Bromo-4,5-difluorophenylboronic acid)

2-Bromo-4,5-difluorophenylboronic acid structure
849062-34-6 structure
Product Name:2-Bromo-4,5-difluorophenylboronic acid
CAS No:849062-34-6
MF:C6H4BBrF2O2
MW:236.806568145752
MDL:MFCD06411353
CID:716703
PubChem ID:24882677
Update Time:2024-10-26

2-Bromo-4,5-difluorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • (2-Bromo-4,5-difluorophenyl)boronic acid
    • 2-Bromo-4,5-difluorophenylboronic acid
    • Boronic acid,B-(2-bromo-4,5-difluorophenyl)-
    • B-(2-Bromo-4,5-difluorophenyl)boronic acid (ACI)
    • Boronic acid, (2-bromo-4,5-difluorophenyl)- (9CI)
    • MFCD06411353
    • CS-0175121
    • AS-40743
    • 849062-34-6
    • B-(2-Bromo-4,5-difluorophenyl)boronic acid
    • AB25250
    • SCHEMBL2702710
    • AKOS004113991
    • (2-Bromo-4,5-difluorophenyl)boronicacid
    • (2-Bromo-4,5-difluoro-phenyl)boronic acid
    • J-519634
    • LUHSZNLWFYNKCZ-UHFFFAOYSA-N
    • DTXSID10584487
    • MDL： MFCD06411353
    • Inchi： 1S/C6H4BBrF2O2/c8-4-2-6(10)5(9)1-3(4)7(11)12/h1-2,11-12H
    • InChI Key： LUHSZNLWFYNKCZ-UHFFFAOYSA-N
    • SMILES： FC1C(F)=CC(B(O)O)=C(Br)C=1

Computed Properties

  • Exact Mass: 235.94558g/mol
  • Monoisotopic Mass: 235.94558g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Density: 1.824
  • Melting Point: 231-236 °C (lit.)
  • Boiling Point: 315.759°C at 760 mmHg
  • Flash Point: 144.766°C
  • Refractive Index: 1.548
  • PSA: 40.46000
  • LogP: 0.40710

2-Bromo-4,5-difluorophenylboronic acid Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Safety Instruction： 22-24/25

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2-Bromo-4,5-difluorophenylboronic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:849062-34-6)2-Bromo-4,5-difluorophenylboronic acid
Order Number:A863876
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:43
Price ($):198.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:849062-34-6)2-Bromo-4,5-difluorophenylboronic acid
A863876
Purity:99%
Quantity:5g
Price ($):198.0
Email